Cas no 40782-45-4 (4-Isobutoxy-benzoyl chloride)

• Product Name: 4-Isobutoxy-benzoyl chloride
• CAS No: 40782-45-4
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD03031492
• CID: 1075583
• PubChem ID: 4769463
• Update Time: 2025-04-20

4-Isobutoxy-benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxybenzoyl chloride
• 4-Isobutoxy-benzoyl chloride
• 4-Isobutoxy-benzoylchlorid
• 4-Isobutyloxy-benzoesaeure-chlorid
• 4-Isobutyloxy-benzoylchlorid
• AC1NHQH3
• BBL014200
• Benzoyl chloride, 4-(2-methylpropoxy)-
• CTK1D4285
• SBB029921
• MFCD03031492
• STL196757
• SCHEMBL4123942
• ALBB-011185
• 4-(2-methylpropoxy)benzoyl Chloride
• DTXSID80406369
• 40782-45-4
• AKOS000289288
• VS-04235

• MDL： MFCD03031492
• Inchi： 1S/C11H13ClO2/c1-8(2)7-14-10-5-3-9(4-6-10)11(12)13/h3-6,8H,7H2,1-2H3
• InChI Key： IPNFCXXOIZDEPI-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCC(C)C)=O

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

4-Isobutoxy-benzoyl chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives